2-Ethyl-1-(4-methoxyphenyl)butan-1-one

• CAS No.: 84836-32-8
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-ethyl-1-(4-methoxyphenyl)butan-1-one
• InChI: InChI=1S/C13H18O2/c1-4-10(5-2)13(14)11-6-8-12(15-3)9-7-11/h6-10H,4-5H2,1-3H3
• InChI Key: CUSGBLIMZVLLIE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)C1=CC=C(C=C1)OC

Description

2-Ethyl-1-(4-methoxyphenyl)butan-1-one is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dysprosium (III) trifluoromethanesulfonate (3.66 g as a wet solid), anisole (1.08 g) and 2-ethylbutanoic acid (1.16 g) were refluxed together in 125 mL toluene with azeotropic removal of the lower water layer (Dean-Stark apparatus). After 48 hours, the mixture was cooled and extracted with 3×25 mL water, then by 2×25 mL saturated sodium bicarbonate solution. The organic layer was dried using anhydrous sodium sulfate, filtered, then concentrated down in vacuo to give para-methoxy-2-ethylbutyrophenone (0.90 g, 44% yield) as an amber-colored oil, which was practically pure by 1H NMR analysis. Removal of water from the three water extracts recovered 3.54 g as a damp, off-white solid.